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Compound of Interest

Compound Name: 6-Bromo-1,4-dimethyl-1H-indazole

Cat. No.: B12865576

Get Quote

Executive Summary & Core Challenge
In drug discovery, the indazole scaffold is a privileged structure, serving as a core

pharmacophore in kinase inhibitors (e.g., Axitinib, Pazopanib). However, the methylation of 6-

bromo-4-methyl-1H-indazole presents a critical synthetic challenge: Regioisomerism.

Standard alkylation conditions (e.g., MeI, NaH) often yield a mixture of the thermodynamic

product (N1-methyl, the target) and the kinetic impurity (N2-methyl). Distinguishing these

isomers by LC-MS is difficult due to identical masses.

This guide provides a definitive protocol for interpreting the 1H and 13C NMR spectra of 6-
Bromo-1,4-dimethyl-1H-indazole, specifically focusing on differentiating it from its primary

alternative/impurity, the 2,4-dimethyl-2H-indazole isomer.

Structural Analysis & Assignments
The Molecule[1][2][3]

Target: 6-Bromo-1,4-dimethyl-1H-indazole

Formula: C9H9BrN2
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Key Features:

N1-Methyl: Diagnostic handle for regio-assignment.

C4-Methyl: Singlet, eliminates H4 coupling, simplifying the aromatic region.

C6-Bromine: Electron-withdrawing group (EWG) with distinct isotopic pattern in MS, but

influences H5/H7 shifts in NMR.

1H NMR Interpretation (Solvent: DMSO-d6)
The 1H NMR spectrum is characterized by two distinct aromatic systems and two methyl

singlets.
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Proton

Chemical Shift
(

, ppm)

Multiplicity Coupling (Hz)
Diagnostic
Note

H3 8.05 – 8.15 Singlet (s) -

Critical Marker.

Deshielded by

the C=N bond.

Appears as a

sharp singlet

because C4 is

substituted (no

ortho coupling).

H7 7.85 – 7.95 Doublet (d) ~1.5 (Meta)

Protons at C7

are typically

deshielded in

N1-alkyl

indazoles.

Shows meta

coupling to H5.

H5 7.20 – 7.30 Doublet (d) ~1.5 (Meta)

Shielded relative

to H7. Shows

meta coupling to

H7.

N1-CH3 4.00 – 4.10 Singlet (s) -

Regio-marker.

N1-Me is

typically 4.0–4.1

ppm. (Contrast:

N2-Me is often

4.1–4.2 ppm, but

chemical shift

alone is risky;

see NOESY).

C4-CH3 2.60 – 2.70 Singlet (s) -

Benzylic methyl.

Distinct from N-

Me.
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Expert Insight: The absence of a vicinal coupling (typically

Hz) between H4 and H5 is the first confirmation of the C4-methyl substitution. You

should observe only small meta couplings (

Hz) between H5 and H7.

13C NMR Interpretation[4]

Carbon Type
Shift (

, ppm)
Note

C3 CH ~133.0
Characteristic imine-

like carbon.

C7a Cq ~140.0 Bridgehead carbon.

C3a Cq ~123.0 Bridgehead carbon.

C6 Cq-Br ~120.0

Carbon bearing

Bromine. Upfield due

to heavy atom effect.

C4 Cq-Me ~130.0 Substituted by Methyl.

C5/C7 CH 110.0 - 125.0 Aromatic CH signals.

N-Me CH3 ~36.0

Key differentiator. N1-

Me carbons are

typically 35-36 ppm.

C-Me CH3 ~18.0
Typical benzylic

methyl.
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Comparative Analysis: Target (N1) vs. Alternative
(N2)
The most frequent failure mode in this synthesis is misidentifying the N2-isomer (6-Bromo-2,4-

dimethyl-2H-indazole) as the product.

The "Smoking Gun" Differences
Feature Target (N1-Isomer)

Alternative (N2-

Isomer)
Mechanism

H3 Shift 8.0 - 8.15 8.3 - 8.5

N2-alkylation creates

a quinonoid character,

often deshielding H3

further.

C3 Shift ~133 ~120-125

N2-alkylation changes

the hybridization

character of the

pyrazole ring.

N-Me Shift (13C) ~36.0 ~40.0

N2-methyl carbons

are typically downfield

of N1-methyls.

NOE Signal
N-Me

H7

N-Me

H3

Definitive Proof (See

Diagram Below)

Visualization of Regio-Differentiation (NOESY)
The following diagram illustrates the spatial relationships that define the isomers.
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Target: 1,4-Dimethyl (N1-Isomer)

Alternative: 2,4-Dimethyl (N2-Isomer)

N1-Methyl
(4.05 ppm) Proton H7

(Benzene Ring)

STRONG NOE
(Spatial Proximity)

Proton H3
(Pyrazole Ring)

No NOE
(Too Distant)

N2-Methyl
(4.15 ppm)

Proton H7
No NOE

Proton H3
(Pyrazole Ring)

STRONG NOE
(Spatial Proximity)

Click to download full resolution via product page

Caption: Diagnostic NOE correlations. In the N1-isomer (Target), the methyl group correlates

with the benzene ring proton (H7). In the N2-isomer (Impurity), the methyl group correlates with

the pyrazole proton (H3).

Experimental Protocol: Self-Validating Workflow
To ensure high-confidence structural assignment, follow this stepwise protocol. This system is

designed to be self-correcting; if Step 2 fails, do not proceed to Step 3 without re-purification.

Step 1: 1D Proton Screening
Dissolve 5-10 mg of sample in DMSO-d6 (CDCl3 is acceptable, but DMSO prevents

aggregation).

Acquire 1H NMR (minimum 8 scans).

Checkpoint: Do you see two singlets (Methyls) and two doublets (Aromatic)?
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Yes: Proceed.

No (e.g., multiplets): Check for des-bromo impurities or N-H precursors.

Step 2: The "H3" Singularity Check
Locate the signal >8.0 ppm.

Ensure it is a Singlet.

Validation: If H3 is a doublet, your C4-methylation failed (H3 is coupling to H4). If H3 is

absent, you may have over-brominated or substituted C3.

Step 3: The NOESY Confirmation (The Gold Standard)
Prepare a concentrated sample (20 mg in 0.6 mL DMSO-d6).

Run a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) experiment.

Mixing time: 500 ms.[1]

Analysis:

Find the N-Methyl cross-peak (approx 4.0 ppm).

Trace the correlation to the aromatic region.

Logic Gate:

Correlation to ~7.9 ppm (Doublet)

N1-Isomer (Confirmed Product).

Correlation to ~8.3 ppm (Singlet)

N2-Isomer (Reject/Repurify).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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